Cas no 1191063-90-7 (2-Carboxyethylboronic Acid, Pinacol Ester)

• Product Name: 2-Carboxyethylboronic Acid, Pinacol Ester
• CAS No: 1191063-90-7
• MF: C₉H₁₇BO₄
• MW: 200.039883375168
• MDL: MFCD18914529
• CID: 1024515
• PubChem ID: 46867582
• Update Time: 2025-08-03

2-Carboxyethylboronic Acid, Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
• 2-Carboxyethylboronic acid,pinacol ester
• 2-Carboxyethylboronic Acid, Pinacol Ester

• MDL： MFCD18914529
• Inchi： 1S/C9H17BO4/c1-8(2)9(3,4)14-10(13-8)6-5-7(11)12/h5-6H2,1-4H3,(H,11,12)
• InChI Key： KOEHRDXIOARYAC-UHFFFAOYSA-N
• SMILES： O1B(CCC(=O)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 200.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 55.76000
• LogP: 1.55330

Additional information on 2-Carboxyethylboronic Acid, Pinacol Ester

Introduction to 2-Carboxyethylboronic Acid, Pinacol Ester (CAS No. 1191063-90-7)

2-Carboxyethylboronic Acid, Pinacol Ester, identified by its CAS number 1191063-90-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and materials science. This compound, characterized by its boronic acid derivative structure, plays a pivotal role in various synthetic applications, particularly in the development of novel drug molecules and advanced materials.

The< strong>pinacol esterform of< strong>2-carboxyethylboronic acidprovides enhanced stability and reactivity, making it an invaluable intermediate in organic synthesis. Boronic acids are well-known for their ability to participate in diverse chemical reactions, including cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely utilized in the construction of complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boronic acid derivatives due to their unique biochemical properties. These derivatives have been explored for their potential applications in targeted drug delivery systems and as key components in therapeutic agents. For instance, boron-containing compounds have shown promise in the treatment of various diseases, including cancer and inflammatory disorders.

The< strong>2-carboxyethylboronic acid pinacol esteris particularly noteworthy for its role in the synthesis of boron neutron capture therapy (BNCT) agents. BNCT is an innovative radiotherapeutic modality that leverages the selective absorption of neutrons by boron-containing compounds to induce targeted destruction of cancer cells. The< strong>pinacol esterform of this compound offers improved solubility and bioavailability, facilitating its use in clinical trials and potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing< strong>2-carboxyethylboronic acid pinacol ester. These methods often involve catalytic processes that enhance yield and purity, making the compound more accessible for industrial and research purposes. The ability to produce high-quality< strong>1191063-90-7on a large scale is crucial for its integration into pharmaceutical formulations and material science applications.

The versatility of< strong>2-carboxyethylboronic acid pinacol esterextends beyond pharmaceuticals into the realm of materials science. Boronic acid derivatives are increasingly being used to develop smart materials, such as self-healing polymers and stimuli-responsive coatings. These materials exhibit unique properties that can be tailored for specific applications, including biomedical devices and advanced electronics.

In conclusion, the< strong>2-carboxyethylboronic acid pinacol ester(CAS No. 1191063-90-7) is a multifunctional compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical development, particularly in the synthesis of targeted therapeutics and BNCT agents, underscores its importance in modern medicine. Additionally, its utility in materials science highlights its potential for advancing next-generation technologies. As research continues to uncover new applications for this compound, its significance is expected to grow further.